Cas no 200625-47-4 (Polyketomycin)

Polyketomycin structure

Product Name:Polyketomycin

CAS No:200625-47-4

Molecular Formula:C₂₅H₂₄O₈

Molecular Weight:452.45326

CID:1124128

PubChem ID:5747698

Polyketomycin Properties

Names and Identifiers

- LogP
- POLYKETOMYCIN
- CS-0025612
- HY-106338
- 200625-47-4
- [(2S, 3R, 4R, 6S)-6-[(2R, 3S, 6S)-6-[[(1S, 4aS, 12aR)-3-acetyl-4, 4a, 6, 12a-tetrahydroxy-9-methoxy-11-methyl-2, 5, 7, 10-tetraoxo-1, 12-dihydrotetracen-1-yl]oxy]-2-methyloxan-3-yl]oxy-4-hydroxy-2, 4-dimethyloxan-3-yl] 2-hydroxy-3, 6-dimethylbenzoate
- CHEBI:66771
- 6-[(3-Acetyl-4,4a,6,12a-tetrahydroxy-9-methoxy-11-methyl-2,5,7,10-tetraoxo-1,2,4a,5,7,10,12,12a-octahydrotetracen-1-yl)oxy]-2-methyloxan-3-yl 2,6-dideoxy-4-O-(2-hydroxy-3,6-dimethylbenzoyl)-3-C-methylhexopyranoside
- 1,3,7,10,12(2H,4H,5H)-Naphthacenepentone, 4-[[(2S,5S,6R)-5-[[2,6-dideoxy-4-O-(2-hydroxy-3,6-dimethylbenzoyl)-3-C-methyl-alpha-L-xylo-hexopyranosyl]oxy]tetrahydro-6-methyl-2H-pyran-2-yl]oxy]-4a,12a-dihydro-4a,11,12a-trihydroxy-2-(1-hydroxyethylidene)-8-methoxy-6-methyl-, (2E,4S,4aR,12aS)-
- (2R,3S,6S)-2-methyl-6-{[(1S,3E,4aS,12aR)-4a,6,12a-trihydroxy-3-(1-hydroxyethylidene)-9-methoxy-11-methyl-2,4,5,7,10-pentaoxo-1,2,3,4,4a,5,7,10,12,12a-decahydrotetracen-1-yl]oxy}tetrahydro-2H-pyran-3-yl 2,6-dideoxy-4-O-(2-hydroxy-3,6-dimethylbenzoyl)-3-C-methyl-alpha-L-xylo-hexopyranoside
- 1,3,7,10,12(2H,4H,5H)-Naphthacenepentone, 4a,12a-dihydro-4-((5-((2,6-dideoxy-4-O-(2-hydroxy-3,6-dimethylbenzoyl)-3-C-methylhexopyranosyl)oxy)tetrahydro-6-methyl-2H-pyran-2-yl)oxy)-2-(1-hydroxyethylidene)-8-methoxy-6-methyl-4a,11,12a-trihydroxy-
- PD163653
- AKOS040735177
- [(2S,3R,4R,6S)-6-[(2R,3S,6S)-6-[[(1S,4aS,12aR)-3-acetyl-4,4a,6,12a-tetrahydroxy-9-methoxy-11-methyl-2,5,7,10-tetraoxo-1,12-dihydrotetracen-1-yl]oxy]-2-methyloxan-3-yl]oxy-4-hydroxy-2,4-dimethyloxan-3-yl] 2-hydroxy-3,6-dimethylbenzoate
- Q27135400
- DTXSID40942076
- (2S,3R,4R,6S)-6-{[(2R,3S,6S)-6-{[(1R,4aS,12aR)-3-acetyl-2,4a,6,12a-tetrahydroxy-9-methoxy-11-methyl-4,5,7,10-tetraoxo-1,12-dihydrotetracen-1-yl]oxy}-2-methyloxan-3-yl]oxy}-4-hydroxy-2,4-dimethyloxan-3-yl 2-hydroxy-3,6-dimethylbenzoate
- DA-56968
- EX-A8585
- InChIKey： IFCBPTPGDINHLK-VSYKUZCLSA-N
- Inchi： InChI=1S/C44H48O18/c1-16-9-10-17(2)33(47)28(16)41(53)62-39-21(6)59-27(15-42(39,7)54)60-24-11-12-26(58-20(24)5)61-40-36(50)30(19(4)45)37(51)44(56)38(52)31-22(14-43(40,44)55)18(3)29-32(35(31)49)23(46)13-25(57-8)34(29)48/h9-10,13,20-21,24,26-27,39-40,47,49,51,54-56H,11-12,14-15H2,1-8H3/t20-,21+,24+,26+,27+,39-,40-,42-,43-,44-/m1/s1
- SMILES： CC1C(CCC(O1)OC2C(=O)C(=C(C3(C2(CC4=C(C5=C(C(=O)C=C(C5=O)OC)C(=C4C3=O)O)C)O)O)O)C(=O)C)OC6CC(C(C(O6)C)OC(=O)C7=C(C=CC(=C7O)C)C)(C)O

Computed Properties

Exact Mass: 864.28406468g/mol
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 18
Rotatable Bond Count: 9
Monoisotopic Mass: 864.28406468g/mol
Heavy Atom Count: 62
Complexity: 1940
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.8
Topological Polar Surface Area: 279Å²

Experimental Properties

Solubility: Insuluble (7.2E-7 g/L) (25 ºC),
Density: 1.54±0.1 g/cm3 (20 ºC 760 Torr),

Polyketomycin Pricemore >>

Enterprise	No.	Product Name	Cas No.	Specification	Price	Update Time
A2B Chem LLC	AB09785-1mg	1,3,7,10,12(2H,4H,5H)-Naphthacenepentone, 4-[[(2S,5S,6R)-5-[[2,6-dideoxy-4-O-(2-hydroxy-3,6-dimethylbenzoyl)-3-C-methyl-α-L-xylo-hexopyranosyl]oxy]tetrahydro-6-methyl-2H-pyran-2-yl]oxy]-4a,12a-dihydro-4a,11,12a-trihydroxy-2-(1-hydroxyethylidene)-8-methoxy-6-methyl-, (2E,4S,4aR,12aS)-	200625-47-4	1mg	$267.00	2024-04-20
TRC	P689488-1mg	Polyketomycin	200625-47-4	1mg	$305.00	2023-05-17
SHENG KE LU SI SHENG WU JI SHU	sc-202294-1 mg	Polyketomycin,	200625-47-4	1mg	￥2,211.00	2023-07-10